Cas no 2228810-09-9 (3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol)

• Product Name: 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol
• CAS No: 2228810-09-9
• MF: C₁₂H₁₃ClF₂O₃
• MW: 278.679630041122
• CID: 6040689
• PubChem ID: 165633195
• Update Time: 2025-05-23

3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol
• EN300-1970234
• 2228810-09-9

• Inchi： 1S/C12H13ClF2O3/c13-9-6-8(12(14,15)2-3-16)7-10-11(9)18-5-1-4-17-10/h6-7,16H,1-5H2
• InChI Key： UKULOCIUBANDRO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1OCCCO2)C(CCO)(F)F

Computed Properties

• Exact Mass: 278.0521283g/mol
• Monoisotopic Mass: 278.0521283g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 38.7Ų

Additional information on 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol

Comprehensive Analysis of 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol (CAS No. 2228810-09-9)

The compound 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol (CAS No. 2228810-09-9) is a fluorinated organic molecule with a unique benzodioxepin core structure. This chloro-substituted benzodioxepin derivative has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery and specialty chemicals. The presence of both difluoropropanol and benzodioxepin moieties makes this compound particularly interesting for researchers exploring novel bioactive molecules.

Recent studies have focused on the synthetic pathways for 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol, with particular emphasis on green chemistry approaches. Many researchers are searching for "eco-friendly synthesis of fluorinated benzodioxepins" or "sustainable production methods for CAS 2228810-09-9," reflecting the growing demand for environmentally conscious chemical processes. The compound's structural features suggest potential as a building block for fluorinated pharmaceutical intermediates, aligning with current industry trends toward fluorinated drug candidates.

The physicochemical properties of 2228810-09-9 have become a hot topic in computational chemistry circles. Molecular modeling studies investigating "3D conformation of difluoropropanol benzodioxepin derivatives" or "solubility prediction for CAS 2228810-09-9" are increasingly common in scientific literature. These computational approaches help researchers understand how the chloro and difluoro groups influence the molecule's behavior in different environments, which is crucial for formulation development.

In the context of drug discovery, questions like "biological activity of 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol" and "potential therapeutic applications of CAS 2228810-09-9" frequently appear in scientific databases. While specific biological data may be limited, the structural similarity to known bioactive compounds suggests potential interactions with various biological targets. The benzodioxepin scaffold is recognized in medicinal chemistry for its versatility, and the addition of fluorine atoms often enhances metabolic stability and membrane permeability.

Analytical characterization of 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol presents unique challenges that have sparked research interest. Common search queries include "HPLC methods for CAS 2228810-09-9" and "spectroscopic analysis of fluorinated benzodioxepins." Advanced techniques such as 19F NMR spectroscopy and high-resolution mass spectrometry are particularly valuable for studying this compound, given its fluorine content and complex structure.

The stability profile of 2228810-09-9 under various conditions is another area of active investigation. Researchers are examining "degradation pathways of 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol" and "storage conditions for CAS 2228810-09-9" to ensure proper handling and maintain compound integrity. Understanding how temperature, humidity, and light exposure affect this chloro-difluoropropanol derivative is essential for its practical application in research settings.

From a materials science perspective, the 3,3-difluoropropan-1-ol moiety in this compound offers interesting possibilities for polymer chemistry and surface modification. Searches for "fluorinated benzodioxepins in material applications" or "CAS 2228810-09-9 as a specialty chemical building block" indicate growing interest in these non-pharmaceutical uses. The combination of aromatic and aliphatic fluorine in one molecule creates unique electronic properties that could be valuable in advanced material design.

Regulatory aspects surrounding 3-(9-chloro-3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-3,3-difluoropropan-1-ol are frequently queried, with researchers seeking information about "safety data for CAS 2228810-09-9" and "handling precautions for fluorinated benzodioxepins." While not classified as hazardous under standard regulations, proper laboratory practices should always be followed when working with this or any chemical compound.

The future research directions for 2228810-09-9 appear promising, with particular interest in "structure-activity relationships of chloro-difluoropropanol benzodioxepins" and "novel derivatives of CAS 2228810-09-9." As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this complex fluorinated compound will undoubtedly expand, potentially leading to new applications in both life sciences and materials technology.